2-Methyl-6-[3-(propan-2-yl)-2,5-dihydro-1,2,4-oxadiazol-5-ylidene]cyclohexa-2,4-dien-1-imine

• IUPAC Name: 2-methyl-6-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)aniline
• InChI: InChI=1S/C12H15N3O/c1-7(2)11-14-12(16-15-11)9-6-4-5-8(3)10(9)13/h4-7H,13H2,1-3H3
• InChI Key: SVEYVRHGDODIAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=NC(=NO2)C(C)C)N
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• CAS No.: 1355938-71-4

Description

2-Methyl-6-[3-(propan-2-yl)-2,5-dihydro-1,2,4-oxadiazol-5-ylidene]cyclohexa-2,4-dien-1-imine is a useful research compound. Its molecular formula is C12H15N3O and its molecular weight is 217.272. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Applications in Chemistry

• Dienophiles in Diels-Alder Reactions : This compound class has been used as electron-deficient acetylenes, acting as reactive dienophiles in Diels-Alder reactions. Such reactions yield derivatives with unique vicinal substitution patterns, relevant in the synthesis of various organic compounds (Gerster, Espenlaub & Maas, 2006).

• Molecular Docking Studies : The compound's derivatives have been analyzed using molecular docking, which helps in understanding their structural aspects and potential inhibitory activity against different receptors. This is crucial for designing molecules with specific biological activities (Mary, Mary, Serdaroğlu & Sarojini, 2020).

• Development of New Triazafulvalene Systems : Its derivatives have been used in the synthesis of new triazafulvalene systems, a class of compounds with potential applications in various fields, including materials science and pharmaceuticals (Uršič, Svete & Stanovnik, 2010).

Catalysis and Chemical Transformations

• Transfer Hydrogenation Catalysts : Cyclohexa-1,4-dienes, a related compound, are utilized in Brønsted acid-catalyzed transfer hydrogenation. This demonstrates the compound's potential in catalysis, particularly in the reduction of imines and alkenes, which is a crucial process in organic synthesis (Chatterjee & Oestreich, 2016).

Other Applications

• Synthesis of Anticancer Agents : Some derivatives of this compound have been synthesized for their potential anticancer activity, highlighting its role in medicinal chemistry and drug development (Rashid, Husain & Mishra, 2012).